7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

• IUPAC Name: 7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C27H23NO5/c1-16-7-8-19(9-17(16)2)26(29)22-14-28(13-18-5-4-6-20(10-18)31-3)23-12-25-24(32-15-33-25)11-21(23)27(22)30/h4-12,14H,13,15H2,1-3H3
• InChI Key: PECIKRDRAFAYHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC(=CC=C5)OC)C
• Molecular Formula: C27H23NO5
• Molecular Weight: 441.5 g/mol
• CAS No.: 904451-44-1

Description

This compound belongs to the quinolin-8-one class, characterized by a fused [1,3]dioxolo[4,5-g]quinolin-8-one core. Key structural features include a 3,4-dimethylbenzoyl group at position 7 and a 3-methoxyphenylmethyl substituent at position 3. This compound shares a scaffold with natural isoquinoline alkaloids (e.g., lycobetaine analogs) but is synthetically optimized for enhanced stability and target specificity .

Biological Activity

The compound 7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one is a complex organic molecule belonging to the family of substituted quinolines. Its unique structure, characterized by a quinoline backbone fused with a dioxole ring and various aromatic substituents, suggests significant potential for biological activity, particularly in medicinal chemistry. This article explores its synthesis, biological activity, and potential therapeutic applications based on available research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that include:

• Formation of the Quinoline Core : This is achieved through cyclization reactions involving appropriate precursors.
• Introduction of Functional Groups : The addition of the 3,4-dimethylbenzoyl and 3-methoxyphenyl groups is crucial for enhancing biological activity.
• Purification Techniques : High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly employed to confirm the structure and purity of the synthesized compound.

Table 1: Synthetic Pathway Overview

Step	Reaction Type	Key Reagents
1	Cyclization	Quinoline precursors
2	Substitution	3,4-Dimethylbenzoyl chloride, 3-Methoxybenzyl alcohol
3	Purification	HPLC, NMR

Research indicates that compounds with similar structural features exhibit a range of biological activities including:

• Anticancer Activity : Substituted quinolines have been shown to inhibit cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : Compounds in this class may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines.

Case Studies and Research Findings

• Anticancer Studies :
  • A study demonstrated that derivatives of quinoline compounds showed significant cytotoxic effects against various cancer cell lines (e.g., HeLa, MCF-7). The mechanism involved the inhibition of DNA topoisomerases which are crucial for DNA replication and transcription .
• Anti-inflammatory Research :
  • Another investigation highlighted the anti-inflammatory properties of similar compounds where they reduced levels of TNF-alpha and IL-6 in vitro, suggesting their potential use in treating inflammatory diseases .

Table 2: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Anticancer	High
Anti-inflammatory	Moderate

Potential Applications

Given its promising biological activities, 7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one holds potential in various therapeutic areas:

• Cancer Therapy : As a candidate for further development in anticancer drug formulations.
• Inflammatory Disorders : Potential use in managing conditions characterized by excessive inflammation.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table highlights structural analogs, emphasizing substituent variations and physicochemical properties:

Compound Name	R<sup>7</sup>	R<sup>5</sup>	Molecular Formula	Molecular Weight	Key Properties/Activity	Reference
7-(3,4-Dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-...quinolin-8-one (Target)	3,4-Dimethylbenzoyl	3-Methoxyphenylmethyl	C27H23NO4	425.48	N/A (Screening compound)
5-[(3-Fluorophenyl)methyl]-7-(4-methylbenzoyl)-...quinolin-8-one	4-Methylbenzoyl	3-Fluorophenylmethyl	C25H18FNO4	415.42	logP: 4.86; PSA: 46.1 Ų
7-(4-Fluorobenzoyl)-5-[(3-methylphenyl)methyl]-...quinolin-8-one	4-Fluorobenzoyl	3-Methylphenylmethyl	C25H18FNO4	415.41	In stock (Catalog: BB72473)
5-[(4-Fluorophenyl)methyl]-7-(4-methylbenzoyl)-...quinolin-8-one	4-Methylbenzoyl	4-Fluorophenylmethyl	C25H18FNO4	415.41	Screening compound (ChemDiv ID: C567-0517)

Key Observations :

• Benzoyl Modifications : Fluorine or methyl groups at the benzoyl moiety (e.g., 4-fluoro in vs. 3,4-dimethyl in the target) influence electron-withdrawing/donating effects, which may affect metabolic stability .
• logP Trends : Fluorinated analogs (logP ~4.86) exhibit higher lipophilicity than methoxy-containing derivatives, suggesting divergent pharmacokinetic profiles .